N-(2-furylmethyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H17N3O3S/c21-14(18-8-11-4-3-7-23-11)9-20-10-19-16-15(17(20)22)12-5-1-2-6-13(12)24-16/h3-4,7,10H,1-2,5-6,8-9H2,(H,18,21)
• InChI Key: WEXMFQCLDGMNLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=O)CC(=O)NCC4=CC=CO4
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

N-(2-furylmethyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-furylmethyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is 343.09906259 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Research has demonstrated the potential of derivatives of N-(2-furylmethyl)-2-(4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide in anticancer and anti-inflammatory treatments. Ghule, Deshmukh, and Chaudhari (2013) synthesized derivatives linked by an acetamido bridge to a tetrahydropyrimidine, which showed selective influence on cancer cell lines and exhibited significant anti-inflammatory activity (Ghule, Deshmukh, & Chaudhari, 2013).

Antimicrobial Activity

Kerru et al. (2019) prepared N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives showing potent antibacterial potency against various strains like E. coli and B. subtilis (Kerru et al., 2019).

Potential Thymidylate Synthase Inhibitors

Gangjee, Qiu, and Kisliuk (2004) explored a series of thieno[2,3-d]pyrimidines as potential thymidylate synthase inhibitors, showing their relevance in antitumor applications (Gangjee, Qiu, & Kisliuk, 2004).

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

In 2009, Gangjee et al. synthesized analogues as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase, showing significant potential as antitumor agents (Gangjee et al., 2009).

Inhibition of Blood Platelet Aggregation

Ishikawa et al. (1981) synthesized derivatives that were potent inhibitors of blood and platelet aggregation, indicating potential therapeutic applications in cardiovascular diseases (Ishikawa et al., 1981).

Synthesis as Antimicrobial Agents

Soliman et al. (2009) focused on synthesizing tetrahydrobenzothieno[2,3-d]pyrimidine derivatives with preliminary antimicrobial testing, revealing significant antimicrobial activity against various strains (Soliman et al., 2009).

Potential Antitumor Agents

A study by Salib et al. (2016) synthesized novel derivatives with thiosemicarbazide moiety and evaluated their antitumor activity, revealing promising results (Salib et al., 2016).